Cas no 1903267-19-5 (2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide)

• Product Name: 2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide
• CAS No: 1903267-19-5
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5549548
• Update Time: 2025-06-09

2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide

• Inchi： 1S/C16H18N2O3S/c19-16(18-7-4-14-2-1-9-22-14)12-3-6-17-15(10-12)21-13-5-8-20-11-13/h1-3,6,9-10,13H,4-5,7-8,11H2,(H,18,19)
• InChI Key： HZMKAIUSOFGHGF-UHFFFAOYSA-N
• SMILES： C1(OC2CCOC2)=NC=CC(C(NCCC2SC=CC=2)=O)=C1

Additional information on 2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide

Introduction to 2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide (CAS No. 1903267-19-5)

The compound 2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide, identified by its CAS number 1903267-19-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both oxolan and thiophene moieties in its structure suggests a unique set of chemical properties that make it a promising candidate for further exploration.

At the core of this compound's structure lies a pyridine-4-carboxamide moiety, which is a well-documented pharmacophore in the development of bioactive molecules. Pyridine derivatives have long been recognized for their role in modulating various biological pathways, making them invaluable in the design of therapeutic agents. The incorporation of an oxolan group into this framework introduces additional functional diversity, enabling potential interactions with biological targets that may not be accessible to simpler pyridine-based compounds.

The thiophen-2-yl substituent further enhances the molecular complexity of this compound. Thiophene derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. By combining these features into a single molecule, 2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide emerges as a multifaceted entity with the potential to address multiple therapeutic challenges simultaneously.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of complex molecules like this one. Molecular modeling studies suggest that the oxolan and thiophene groups may interact favorably with specific amino acid residues in protein targets, potentially leading to high-affinity binding. These insights are derived from large-scale databases and machine learning algorithms that analyze vast datasets of known bioactive compounds, providing a rational basis for designing novel therapeutics.

In the realm of drug discovery, the development of orally bioavailable compounds is often prioritized due to their ease of administration and improved patient compliance. The structural features of 2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide suggest that it may possess favorable pharmacokinetic properties. The presence of polar functional groups enhances solubility, while the lipophilic thiophene moiety could facilitate membrane permeability. These attributes are critical for ensuring effective delivery to target tissues and achieving therapeutic efficacy.

Furthermore, the compound's potential as an intermediate in synthetic chemistry cannot be overlooked. The versatility of its structure allows for modifications at multiple sites, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in medicinal chemistry, where iterative optimization is often required to refine lead compounds into viable drugs. The ability to systematically alter specific functional groups while maintaining core structural integrity provides a robust platform for further development.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of targeting protein-protein interactions (PPIs), which play a pivotal role in numerous disease pathways. The unique structural features of 2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide make it an intriguing candidate for disrupting such interactions. Preliminary studies using biochemical assays have indicated that this compound may exhibit inhibitory activity against certain PPIs, offering a novel approach to treating conditions mediated by aberrant protein-protein communication.

The synthesis of this compound represents another milestone in modern organic chemistry. Advanced synthetic methodologies have been employed to construct its complex framework with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in integrating the various functional groups into the desired architecture. These synthetic advances not only facilitate access to this compound but also contribute to the broader toolkit available for constructing structurally diverse libraries for drug discovery.

Evaluation of potential side effects is an integral part of any drug development process. While initial toxicological assessments suggest that 2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide is well-tolerated at tested doses, further studies are necessary to fully characterize its safety profile. Computational toxicology tools can predict potential adverse effects based on structural alerts and known toxicophores within the molecule. These predictions provide valuable guidance for experimental validation and help prioritize compounds for further development based on both efficacy and safety considerations.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of this compound's potential applications. Collaboration between chemists, biologists, and pharmacologists has enabled comprehensive characterization across multiple levels—ranging from molecular interactions to whole-cell assays. Such holistic investigations are essential for validating hypotheses about biological activity and translating laboratory findings into clinical relevance.

Future directions in research involving 2-(oxolan-3-yloxy)-N-(2-thiophen-2-ylethyl)pyridine-4-carboxamide may include exploring its role as a scaffold for structure-based drug design or investigating its potential in combination therapies with other bioactive molecules. The flexibility inherent in its structure allows for diverse derivatization strategies, which could uncover novel analogs with enhanced potency or selectivity. As our understanding of disease mechanisms continues to evolve, compounds like this one will remain at the forefront of efforts to develop innovative treatments.